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Compound of Interest

Compound Name: Decyl(Dimethyl)phosphine Oxide

Cat. No.: B1226676

Essential Safety and Handling Guide for
Decyl(Dimethyl)phosphine Oxide

This guide provides immediate, essential safety protocols and logistical information for the
proper handling and disposal of Decyl(Dimethyl)phosphine Oxide. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identifier:

Name: Decyl(Dimethyl)phosphine Oxide

Synonyms: DDMPO, APO-10

CAS Number: 2190-95-6

Molecular Formula: C12H270P

Molecular Weight: 218.32 g/mol [1][2]
Primary Hazards:

e Irritant: Causes skin and serious eye irritation.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1226676?utm_src=pdf-interest
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3492020
https://www.smolecule.com/products/s613001
https://pubchem.ncbi.nlm.nih.gov/compound/3492020
https://www.smolecule.com/products/s613001
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Respiratory Irritant: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Decyl(Dimethyl)phosphine Oxide to minimize exposure and ensure personal safety.

PPE Category Specification Purpose

NIOSH-approved N95 dust
, _ mask or a full-face respirator To prevent inhalation of dust
Respiratory Protection ) ) ) )
with a B2-rated gas cartridge particles and potential vapors.

for organic compounds.[4]

) Chemical safety goggles or a To protect eyes from dust and
Eye Protection ]
full-face shield.[5] splashes.

Chemical-resistant gloves

(e.g., nitrile, neoprene). Dry )
) To prevent skin contact and
Hand Protection cotton gloves may be worn o
_ _ irritation.
underneath for handling solids.

[6]

Laboratory coat. For larger
] quantities or potential for dust To protect skin and clothing
Body Protection ] ) o
generation, disposable overalls  from contamination.

are recommended.[4]

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Handling and Disposal Workflow

A systematic approach to handling and disposing of Decyl(Dimethyl)phosphine Oxide is
crucial for laboratory safety. The following workflow outlines the necessary steps from
preparation to final disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3492020
https://www.smolecule.com/products/s613001
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://m.youtube.com/watch?v=x3ONeEXOF2Q
https://www.fishersci.com/store/msds?partNumber=AAH6132003&productDescription=BIS%2835-DIMETHLPHENL%29PHOSINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.grainjournal.com/news/safety-news?p=article/306122/personal-protection-during-fumigation
https://m.youtube.com/watch?v=x3ONeEXOF2Q
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Operational Workflow for Decyl(Dimethyl)phosphine Oxide

Preparation
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Proceed to Handling

Weighing and Transferring

Solution Preparation

Proceed to Disposal

Segregate Contaminated Waste

Dispose as Hazardous Waste

Decontaminate Work Area

In Case of Emergency

Emergency;Procedures

Spill Containment

Y

First Aid Measures

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Decyl(Dimethyl)phosphine Oxide.
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Experimental Protocols

1. General Handling and Weighing:

o Engineering Controls: Always handle Decyl(Dimethyl)phosphine Oxide within a certified
chemical fume hood to minimize inhalation exposure.[7]

» Weighing: When weighing the solid, do so on a tared weigh paper or in a suitable container
within the fume hood. Use a dedicated spatula.

o Container Management: Keep the container tightly closed when not in use to prevent dust
dispersion.[7]

2. Solution Preparation:

» Solvent Addition: Slowly add the solid Decyl(Dimethyl)phosphine Oxide to the desired
solvent in a flask or beaker with stirring.

o Temperature Control: If the dissolution process is exothermic, use a cooling bath to control
the temperature.

o Ventilation: Ensure the entire process is conducted within a fume hood.[7]
3. Disposal Plan:

o Waste Segregation: All materials contaminated with Decyl(Dimethyl)phosphine Oxide,
including gloves, weigh papers, and pipette tips, must be collected in a dedicated, clearly
labeled hazardous waste container.[7]

e Unused Product: Any unused or unwanted Decyl(Dimethyl)phosphine Oxide must be
disposed of as hazardous chemical waste.[7] Do not dispose of it down the drain.

o Container Disposal: Empty containers should be handled with care as they may contain
residual dust. Rinse with a suitable solvent, and dispose of the rinsate as hazardous waste.

» Regulatory Compliance: All waste disposal must be in accordance with local, state, and
federal regulations.
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Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] If skin
irritation occurs, seek medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical
advice/attention.[5]

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[5] If feeling unwell, call a poison center or doctor.[5]

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[7] Ensure the area is well-ventilated during cleanup and wear
appropriate PPE, including respiratory protection.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1226676#personal-protective-equipment-for-
handling-decyl-dimethyl-phosphine-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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